Cas no 3840-05-9 ( )

  structure
  structure
Product Name: 
CAS No:3840-05-9
MF:C18H14O6S2
MW:390.430162906647
CID:923465
PubChem ID:347822
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • AC1L886Q; 1,4-Bis-benzolsulfonyloxy-benzol; Hydrochinonbenzolsulfonat; Quinol dibenzolsulphonat; CTK1C5292; 1,4-bis(benzenesulfonyloxy)benzene; NSC406693; 1,4-bis-benzenesulfonyloxy-benzene; ZINC01599373;
    • DTXSID70324427
    • AKOS025150666
    • 4-[(BENZENESULFONYL)OXY]PHENYL BENZENESULFONATE
    • 1,4-bis(benzenesulfonyloxy)benzene
    • 3840-05-9
    • [4-(benzenesulfonyloxy)phenyl] benzenesulfonate
    • 1,4-bis(phenylsulfonyloxy)benzene
    • NSC406693
    • NSC-406693
    •  
    • Inchi: 1S/C18H14O6S2/c19-25(20,17-7-3-1-4-8-17)23-15-11-13-16(14-12-15)24-26(21,22)18-9-5-2-6-10-18/h1-14H
    • InChI Key: YABVILCILGOKJI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(=O)(=O)OC1C=CC(=CC=1)OS(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 390.02322
  • Monoisotopic Mass: 390.02318051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 86.74
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